Cas no 889954-79-4 (Methyl 3-(2,3-dioxoindolin-5-yl)benzoate)

• Product Name: Methyl 3-(2,3-dioxoindolin-5-yl)benzoate
• CAS No: 889954-79-4
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 5015700
• Update Time: 2025-10-31

Methyl 3-(2,3-dioxoindolin-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,3-dioxoindolin-5-yl)benzoate
• BB 0223106
• Methyl 3-(2,3-dioxo-2,3-dihydro-1H-indol-5-yl) benzoate
• methyl 3-(2,3-dioxo-2,3-dihydro-1H-indol-5-yl)benzoate

• Inchi： 1S/C16H11NO4/c1-21-16(20)11-4-2-3-9(7-11)10-5-6-13-12(8-10)14(18)15(19)17-13/h2-8H,1H3,(H,17,18,19)
• InChI Key： XIDUPQCAYUAZPH-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC(C3C=CC=C(C(=O)OC)C=3)=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 2.2
• Topological Polar Surface Area: 72.5

Additional information on Methyl 3-(2,3-dioxoindolin-5-yl)benzoate

Methyl 3-(2,3-dioxoindolin-5-yl)benzoate (CAS No. 889954-79-4): A Comprehensive Overview

Methyl 3-(2,3-dioxoindolin-5-yl)benzoate, identified by its unique chemical identifier CAS No. 889954-79-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a benzoate moiety linked to an indole scaffold modified by a dioxo group. The structural complexity and functional diversity of this molecule make it a valuable candidate for further exploration in drug discovery and molecular medicine.

TheMethyl 3-(2,3-dioxoindolin-5-yl)benzoate molecule exhibits a distinct arrangement of functional groups, including the ester group at the methyl position and the electron-withdrawing dioxo group on the indole ring. This structural configuration imparts unique electronic and steric properties, which are crucial for its potential applications in medicinal chemistry. The benzoate moiety, in particular, is well-known for its role in various pharmacophores, contributing to the solubility and bioavailability of many therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between Methyl 3-(2,3-dioxoindolin-5-yl)benzoate and biological targets. Studies have shown that thedioxoindole core can effectively engage with specific binding sites on enzymes and receptors, suggesting its utility as a scaffold for developing novel inhibitors. For instance, computational simulations have highlighted the potential of this compound to interact with carbonic anhydrase enzymes, which are implicated in various metabolic disorders.

In vitro studies have begun to unravel the pharmacological profile of Methyl 3-(2,3-dioxoindolin-5-yl)benzoate. Initial experiments indicate that this compound exhibits moderate affinity for certain serine proteases, making it a promising candidate for inhibiting pathways involved in inflammation and pain management. Thebenzoate group's ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions is particularly noteworthy. These findings align with emerging research trends that emphasize the importance of heterocyclic compounds in designing next-generation therapeutics.

The synthesis of Methyl 3-(2,3-dioxoindolin-5-yl)benzoate presents unique challenges due to its complex structural features. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have provided more efficient pathways for constructing the indole core. These advancements not only streamline the synthesis process but also enhance the scalability of producing this compound for further research.

TheMethyl 3-(2,3-dioxoindolin-5-yl)benzoate derivative has also attracted attention for its potential applications in materials science. The combination of electronic and steric properties inherent in its structure makes it suitable for developing organic semiconductors and light-emitting materials. Research has demonstrated its ability to form stable π-stacking interactions with other aromatic compounds, which is critical for optimizing electronic properties in organic electronics. This dual functionality as both a pharmaceutical intermediate and a material precursor underscores the versatility of this compound.

As interest in natural product-inspired drug design grows, Methyl 3-(2,3-dioxoindolin-5-yl)benzoate has been explored as a derivative of bioactive natural products. By leveraging structural motifs found in nature, chemists aim to create molecules with enhanced pharmacological activity while minimizing side effects. The indole scaffold is particularly rich in bioactive compounds found in plants and microorganisms, making it a fertile ground for innovation. Thedioxoindole derivative represents an exciting example of how synthetic chemistry can build upon natural inspiration to develop new therapeutic agents.

The future prospects of Methyl 3-(2,3-dioxoindolin-5-yl)benzoate are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical candidates. The compound's unique structural features offer a rich foundation for designing molecules that can address unmet medical needs across multiple therapeutic areas.